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For Researchers, Scientists, and Drug Development Professionals

Introduction
Efrapeptin F is a member of the efrapeptin family, a group of linear non-ribosomal peptides

(NRPs) with potent biological activities. These peptides are primarily known as inhibitors of

mitochondrial F1F0-ATPase (ATP synthase), a critical enzyme in cellular energy metabolism.

This inhibitory action confers upon them a range of promising therapeutic and research

applications, including antitumor, antimalarial, and insecticidal properties. This technical guide

provides an in-depth exploration of the origin of Efrapeptin F, from its microbial source to its

biosynthesis, supported by experimental protocols and quantitative data.

Microbial Origin and Production
Efrapeptin F is a secondary metabolite produced by filamentous fungi belonging to the genus

Tolypocladium. Several species within this genus have been identified as producers of

efrapeptins, with varying profiles of the different analogues.

Producing Organisms
The primary fungal producers of Efrapeptin F and its related analogues include:

Tolypocladium geodes: This species is a notable producer of Efrapeptin F, often being the

major efrapeptin component in its extracts.[1]
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Tolypocladium niveum (also known as Tolypocladium inflatum or Beauveria nivea): This

species also produces a range of efrapeptins.[2][3]

Tolypocladium cylindrosporum: Strains of this species have also been shown to produce

efrapeptins.

The production of Efrapeptin F and other efrapeptins can be influenced by the specific fungal

strain and the composition of the culture medium.

Directed Biosynthesis
The relative abundance of different efrapeptins can be manipulated by precursor-directed

biosynthesis. Efrapeptin F differs from Efrapeptin D by a single amino acid residue;

Efrapeptin F contains an alanine residue where Efrapeptin D has a glycine. Research has

shown that supplementing the culture medium with L-alanine can significantly increase the

production of Efrapeptin F.[1] Conversely, the addition of glycine favors the production of

Efrapeptin D.[1] This provides a valuable strategy for enhancing the yield of the desired

efrapeptin analogue.

Biosynthesis of Efrapeptin F
As a non-ribosomal peptide, Efrapeptin F is synthesized by a large, multi-enzyme complex

known as a Non-Ribosomal Peptide Synthetase (NRPS). This mode of synthesis allows for the

incorporation of non-proteinogenic amino acids and modifications that are not possible in

ribosomal protein synthesis. The genome of Tolypocladium inflatum is known to contain

numerous putative biosynthetic gene clusters for secondary metabolites, including a significant

number of NRPSs.[2][3][4]

The Non-Ribosomal Peptide Synthetase (NRPS)
Machinery
The NRPS responsible for Efrapeptin F synthesis is organized into modules, with each module

responsible for the incorporation of a single amino acid into the growing peptide chain. Each

module typically contains a set of core domains:

Adenylation (A) domain: Selects and activates the specific amino acid substrate as an

aminoacyl-adenylate.
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Thiolation (T) or Peptidyl Carrier Protein (PCP) domain: Covalently tethers the activated

amino acid via a phosphopantetheinyl arm.

Condensation (C) domain: Catalyzes the formation of a peptide bond between the amino

acid on its own module and the growing peptide chain attached to the previous module.

The synthesis of Efrapeptin F proceeds in an assembly-line fashion, with the growing peptide

chain being passed from one module to the next. The process is terminated by a Thioesterase

(TE) domain, which releases the final peptide product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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